![molecular formula C19H22BrNO4 B3909959 N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]acetamide](/img/structure/B3909959.png)
N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]acetamide
Overview
Description
N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]acetamide, also known as NBOMe, is a novel psychoactive substance that has gained popularity in recent years. It belongs to the phenethylamine class of drugs and acts as a potent agonist of the 5-HT2A receptor. The compound was first synthesized in 2003 by Ralf Heim and his team at the Free University of Berlin.
Mechanism of Action
N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]acetamide acts as a potent agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. This receptor is widely distributed in the brain and is involved in various physiological processes such as mood regulation, perception, and cognition. Activation of the 5-HT2A receptor by this compound leads to a cascade of intracellular signaling events that ultimately result in changes in neuronal activity and neurotransmitter release.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily mediated by its action on the 5-HT2A receptor. The drug has been shown to induce hallucinations, altered perception, and changes in mood and behavior. It has also been reported to cause vasoconstriction and hypertension, which can lead to serious cardiovascular complications.
Advantages and Limitations for Lab Experiments
N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]acetamide has several advantages as a research tool, including its high potency and selectivity for the 5-HT2A receptor. However, the drug also has several limitations, including its potential for toxicity and the lack of information on its long-term effects.
Future Directions
There are several future directions for research on N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]acetamide. One area of interest is the development of new compounds that are more selective and less toxic than this compound. Another area of research is the investigation of the long-term effects of this compound on the brain and behavior. Finally, the potential therapeutic applications of this compound and related compounds in the treatment of psychiatric disorders warrant further investigation.
Scientific Research Applications
N-[(2-bromo-4,5-dimethoxyphenyl)(4-ethoxyphenyl)methyl]acetamide has been studied extensively in the field of neuroscience due to its potent effects on the 5-HT2A receptor. It has been used as a tool to study the role of this receptor in various physiological and pathological processes. This compound has also been investigated for its potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety.
Properties
IUPAC Name |
N-[(2-bromo-4,5-dimethoxyphenyl)-(4-ethoxyphenyl)methyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22BrNO4/c1-5-25-14-8-6-13(7-9-14)19(21-12(2)22)15-10-17(23-3)18(24-4)11-16(15)20/h6-11,19H,5H2,1-4H3,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAKUVJGRIOOMFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(C2=CC(=C(C=C2Br)OC)OC)NC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22BrNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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